Cas no 1805022-89-2 (3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1805022-89-2
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4841524
• Update Time: 2025-05-20

3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9F5N2O/c1-4-2-6(17-9(12,13)14)16-7(8(10)11)5(4)3-15/h2,8H,3,15H2,1H3
• InChI Key： FNTCAUWQGVFVHA-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C)C=C(N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine

Introduction to 3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805022-89-2)

3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1805022-89-2, represents a class of pyridine derivatives characterized by the presence of multiple fluorinated and functionalized substituents. The structural arrangement of these substituents imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine consists of a pyridine core substituted with an aminomethyl group at the 3-position, a difluoromethyl group at the 2-position, a methyl group at the 4-position, and a trifluoromethoxy group at the 6-position. This specific configuration results in a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in the design of bioactive compounds. The presence of fluorine atoms further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to improve pharmacokinetic profiles and binding affinity. For instance, studies have demonstrated that fluorine substitution can enhance metabolic stability by preventing rapid degradation by enzymatic pathways. Additionally, the electron-withdrawing nature of fluorine atoms can strengthen interactions with biological receptors, leading to increased efficacy. The compound 3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine exemplifies these principles, making it a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Pyridine derivatives have long been investigated for their role in modulating neurotransmitter systems. The combination of an aminomethyl group and multiple fluorinated substituents suggests that this compound may interact with specific receptors or enzymes involved in neurochemistry. Preliminary research indicates that such modifications can lead to improved selectivity and reduced side effects compared to traditional non-fluorinated analogs.

The difluoromethyl group at the 2-position is particularly noteworthy, as it has been shown to enhance binding affinity in various drug candidates. This substitution pattern is commonly observed in successful pharmaceuticals, underscoring its importance in medicinal chemistry. Furthermore, the methyl group at the 4-position contributes to steric hindrance, which can be crucial for optimizing binding interactions within biological targets. Together, these structural features make 3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine a versatile platform for further derivatization and exploration.

Recent advancements in computational chemistry have also highlighted the potential of this compound. Molecular modeling studies suggest that its rigid pyridine core provides a stable framework for interactions with biological targets, while the fluorinated substituents enhance binding affinity through hydrophobic and electrostatic interactions. These insights are particularly valuable for rational drug design, allowing researchers to predict and optimize properties such as solubility, permeability, and metabolic stability before experimental synthesis.

In addition to its pharmaceutical applications, 3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine has shown promise in materials science. Fluorinated pyridines are known for their unique electronic properties, making them suitable for use in organic electronics and liquid crystal displays (LCDs). The ability to fine-tune these properties through strategic substitution allows for the development of novel materials with enhanced performance characteristics.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and high yield. However, recent advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing fluorinated substituents into pyridine frameworks.

Future research directions for this compound include exploring its potential as an intermediate in multistep syntheses and investigating its interactions with various biological targets. The combination of computational modeling and experimental validation will be crucial in elucidating its mechanism of action and optimizing its therapeutic potential. As our understanding of fluorinated heterocycles continues to grow, compounds like 3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine are likely to play an increasingly important role in drug discovery and material science.

In conclusion,3-(Aminomethyl)-2-(difluoromethyl)-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805022-89-2) represents a fascinating example of how structural modifications can enhance pharmacological properties. Its unique combination of functional groups makes it a valuable asset in both pharmaceutical research and materials science applications. As ongoing studies continue to uncover new possibilities for this compound, it is poised to make significant contributions to future advancements in chemistry and medicine.